Cas no 2229108-34-1 (tert-butyl N-2-hydroxy-5-(2-nitroethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-5-(2-nitroethyl)phenylcarbamate
• CAS No: 2229108-34-1
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 6126788
• PubChem ID: 165881036
• Update Time: 2025-10-31

tert-butyl N-2-hydroxy-5-(2-nitroethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-5-(2-nitroethyl)phenylcarbamate
• tert-butyl N-[2-hydroxy-5-(2-nitroethyl)phenyl]carbamate
• EN300-1873008
• 2229108-34-1

• Inchi： 1S/C13H18N2O5/c1-13(2,3)20-12(17)14-10-8-9(4-5-11(10)16)6-7-15(18)19/h4-5,8,16H,6-7H2,1-3H3,(H,14,17)
• InChI Key： BTORFPXNWDXIIG-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)CC[N+](=O)[O-])O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.12157168g/mol
• Monoisotopic Mass: 282.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 104Ų

Additional information on tert-butyl N-2-hydroxy-5-(2-nitroethyl)phenylcarbamate

Introduction to tert-butyl N-2-hydroxy-5-(2-nitroethyl)phenylcarbamate (CAS No. 2229108-34-1)

tert-butyl N-2-hydroxy-5-(2-nitroethyl)phenylcarbamate (CAS No. 2229108-34-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its chemical properties, biological activities, and potential therapeutic uses.

The tert-butyl group in the compound's structure provides stability and enhances the compound's resistance to hydrolysis, making it a valuable candidate for various chemical and biological applications. The presence of the hydroxy and nitroethyl groups further contributes to its reactivity and functional versatility, allowing it to participate in a wide range of chemical reactions and interactions.

Recent research has focused on the biological activity of tert-butyl N-2-hydroxy-5-(2-nitroethyl)phenylcarbamate. Studies have shown that this compound exhibits promising antioxidant properties, which could be beneficial in the development of new therapeutic agents for oxidative stress-related diseases. Additionally, preliminary investigations have indicated that the compound may have anti-inflammatory effects, suggesting potential applications in the treatment of inflammatory conditions.

In the context of drug discovery, tert-butyl N-2-hydroxy-5-(2-nitroethyl)phenylcarbamate has been evaluated for its ability to modulate specific biological pathways. For instance, it has been found to interact with certain enzymes involved in metabolic processes, which could be leveraged to develop novel drugs targeting metabolic disorders. The compound's ability to cross cell membranes efficiently also makes it a promising candidate for drug delivery systems.

From a synthetic chemistry perspective, the synthesis of tert-butyl N-2-hydroxy-5-(2-nitroethyl)phenylcarbamate involves several well-established reactions. The key steps typically include the formation of the carbamate linkage and the introduction of the nitroethyl group. These synthetic routes are highly reproducible and can be scaled up for industrial production, making the compound accessible for further research and development.

The safety profile of tert-butyl N-2-hydroxy-5-(2-nitroethyl)phenylcarbamate is another important aspect that has been extensively studied. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, ongoing safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, tert-butyl N-2-hydroxy-5-(2-nitroethyl)phenylcarbamate (CAS No. 2229108-34-1) represents a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features, coupled with its favorable biological activities and safety profile, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in the scientific community.